BENGHE Validation & Comparative

Check Availability & Pricing

Experimental Validation of the Gold-Yttrium
Phase Diagram: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gold;yttrium

Cat. No.: B15403591

For Researchers, Scientists, and Drug Development Professionals

The gold-yttrium (Au-Y) binary system is of significant interest in materials science for its
potential applications in various technological fields. A thorough understanding of its phase
diagram is crucial for the development and optimization of Au-Y based alloys. This guide
provides a comprehensive comparison of experimentally determined data for the Au-Y phase
diagram, focusing on the established intermetallic compounds and invariant reactions. The
information presented herein is compiled from peer-reviewed scientific literature, offering a
valuable resource for researchers in this domain.

Comparison of Au-Y Intermetallic Compounds

Experimental investigations, primarily utilizing Differential Thermal Analysis (DTA), X-ray
Diffraction (XRD), optical microscopy, and Electron Probe Microanalysis (EPMA), have
identified several stable intermetallic compounds in the gold-yttrium system. The
crystallographic data for these compounds are summarized in Table 1.
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Compound Pearson Symbol Space Group Prototype
AuesY oC28 Cmcm CoeHf
Aus1Y14 hP65 P6/m Gd14Ags1
AusY oP16 Pnma CusTi
AuzY ti6 [4/mmm MoSi2

AuY cP2 Pm-3m CsClI (B2)
AuszY?2

AuY2 oP12 Pnma Co2Si
AuYs

Note: The crystal structure for AusY2 and AuY3s is not definitively established in the reviewed
literature.

There is some discrepancy in the literature regarding the crystal structure of the AuY
compound. While experimental studies have identified it as having the CsCl (B2) type structure,
ab initio calculations suggest that a B33 type structure may be more stable. This highlights an
area for further experimental validation.

Invariant Reactions in the Au-Y System

The Au-Y phase diagram is characterized by a series of invariant reactions, including eutectic
and peritectic transformations. These reactions, which occur at specific temperatures and
compositions, govern the solidification behavior and microstructure of Au-Y alloys. The
experimentally determined data for these reactions are presented in Table 2.
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Reaction Temperature (°C) Composition (at.% Y)
Eutectic: L < (Au) + AusY 810 115
Peritectic: L + AusY < AusiYis 890 ~13
Peritectic: L + Aus1Y14 < AusY 1080 ~22
Peritectic: L + AusY < AuzY 1180 ~30
Congruent Melting: L < Auz2Y 1200 33.3
Eutectic: L < Auz2Y + AuY 1150 ~45
Peritectic: L + AuY < AusY:2 1160 ~55
Peritectic: L + AusY2 ~ AuY:2 1080 ~63
Eutectic: L < AuY2 + (B-Y) 880 ~78
Eﬂictoid: (B-Y) < (a-Y) + 250 .
Peritectic: L + AuY2 < AuYs 920 ~73

Experimental Protocols

The determination of the Au-Y phase diagram relies on a combination of experimental
techniques to accurately identify phase transitions and compositions.

Sample Preparation

High-purity gold (99.99%) and yttrium (99.9%) are used as starting materials. Alloys of various
compositions are typically prepared by arc melting in an inert atmosphere (e.g., purified argon)
to prevent oxidation. To ensure homogeneity, the alloy buttons are usually melted and re-
solidified multiple times. For subsequent analysis, the samples are often annealed at specific
temperatures for extended periods to achieve equilibrium.

Differential Thermal Analysis (DTA)

DTA is a primary technique for determining the temperatures of phase transitions such as
melting, eutectic, and peritectic reactions.
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o Apparatus: A high-temperature differential thermal analyzer is employed.

o Sample Encapsulation: Samples are placed in inert crucibles (e.g., molybdenum or tantalum)
to prevent reactions with the container at high temperatures.

e Heating/Cooling Rates: Controlled heating and cooling rates, typically in the range of 5-20
K/min, are used to record the thermal events.

o Atmosphere: The analysis is conducted under a continuous flow of purified inert gas (e.qg.,
argon or helium).

o Calibration: The instrument is calibrated using high-purity metal standards with known
melting points. The onset and peak temperatures of the endothermic and exothermic events
on the DTA curves correspond to the phase transformation temperatures.

X-ray Diffraction (XRD)
XRD is essential for identifying the crystal structures of the different phases present in the

alloys at various compositions and temperatures.

o Sample Preparation: Samples for XRD are typically in the form of fine powders or polished
bulk specimens.

 Instrumentation: A powder X-ray diffractometer with a specific radiation source (e.g., Cu Ka)
is used.

o Data Collection: Diffraction patterns are collected over a range of 20 angles.

o Phase Identification: The obtained diffraction patterns are compared with standard
crystallographic databases (e.g., the Powder Diffraction File - PDF) to identify the phases
present. Lattice parameters are refined using appropriate software.

Metallography and Electron Probe Microanalysis (EPMA)

These techniques are used to visualize the microstructure of the alloys and to determine the
chemical composition of the individual phases.
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o Sample Preparation: Samples are mounted, ground, and polished to a mirror finish. They
may be etched with a suitable chemical reagent to reveal the microstructure.

e Optical and Scanning Electron Microscopy (SEM): These are used to observe the
morphology, size, and distribution of the different phases.

o EPMA/Energy Dispersive X-ray Spectroscopy (EDS): These techniques provide quantitative
compositional analysis of the different phases observed in the microstructure, which is
crucial for determining the phase boundaries.

Experimental Workflow

The logical flow of experiments for the validation of a binary phase diagram like Au-Y is
illustrated in the following diagram.
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Experimental workflow for Au-Y phase diagram determination.

This guide provides a consolidated overview of the experimental data and methodologies used
for the validation of the gold-yttrium phase diagram. The presented data and protocols are
essential for any researcher working with or developing Au-Y based materials.

¢ To cite this document: BenchChem. [Experimental Validation of the Gold-Yttrium Phase
Diagram: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15403591#experimental-validation-of-the-gold-
yttrium-phase-diagram]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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